Cas no 2229236-94-4 (3-(1-methylcyclohexyl)methylpyrrolidin-3-ol)

• Product Name: 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol
• CAS No: 2229236-94-4
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5825914
• PubChem ID: 165691610
• Update Time: 2025-10-19

3-(1-methylcyclohexyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol
• 3-[(1-methylcyclohexyl)methyl]pyrrolidin-3-ol
• EN300-1780986
• 2229236-94-4

• Inchi： 1S/C12H23NO/c1-11(5-3-2-4-6-11)9-12(14)7-8-13-10-12/h13-14H,2-10H2,1H3
• InChI Key： DMFKEONVAFCSCN-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol

Chemical Profile of 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol (CAS No. 2229236-94-4)

3-(1-methylcyclohexyl)methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229236-94-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a pyrrolidinyl core, which is a common scaffold in bioactive molecules, linked to a bulky 1-methylcyclohexyl group and a methyl substituent at the 3-position of the pyrrolidine ring. Such structural features not only contribute to the compound's physicochemical properties but also open avenues for exploration in drug design and molecular recognition.

The 1-methylcyclohexyl moiety introduces steric bulk and lipophilicity to the molecule, which can influence its solubility, metabolic stability, and interaction with biological targets. This feature is particularly relevant in the context of designing molecules that require optimal pharmacokinetic profiles. Additionally, the methylpyrrolidin-3-ol component suggests a potential role in hydrogen bonding interactions, which are crucial for binding affinity and specificity in biological systems. The presence of an alcohol functional group at the 3-position further enhances the compound's versatility, allowing for further derivatization and modification to tailor its biological activity.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, with a particular focus on heterocyclic compounds that exhibit favorable pharmacological properties. Pyrrolidine derivatives have emerged as a promising class of molecules due to their structural diversity and biological relevance. Studies have shown that pyrrolidine-based compounds can modulate various biological pathways, making them attractive candidates for therapeutic intervention. The compound 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol represents an intriguing example of such a derivative, with its unique structural features potentially offering advantages over conventional drug candidates.

One of the most compelling aspects of this compound is its potential role as a building block for more complex pharmacophores. The combination of the 1-methylcyclohexyl group and the methylpyrrolidin-3-ol moiety creates a scaffold that can be readily modified to explore different biological activities. For instance, functionalization at the 1-position of the cyclohexyl ring or at the 2-position of the pyrrolidine ring could lead to novel derivatives with enhanced potency or selectivity. Such modifications are often employed in structure-activity relationship (SAR) studies to optimize drug-like properties.

Furthermore, the compound's physicochemical properties make it an attractive candidate for formulation development. The balance between lipophilicity and polarizability provided by its structure can influence solubility and membrane permeability, critical factors in drug delivery systems. Researchers are increasingly focusing on developing formulations that enhance bioavailability while minimizing side effects. The unique characteristics of 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol may make it suitable for various formulation strategies, including oral solids, liquids, or even transdermal delivery systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the pyrrolidine ring followed by alkylation and functional group transformations to introduce the 1-methylcyclohexyl and methylpyrrolidin-3-ol components. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to achieve regioselective modifications, enhancing the efficiency of the synthetic route.

From a medicinal chemistry perspective, understanding the interactions between this compound and biological targets is crucial for evaluating its therapeutic potential. Computational modeling techniques such as molecular docking can provide insights into how 3-(1-methylcyclohexyl)methylpyrrolidin-3-ol interacts with proteins or enzymes involved in disease pathways. These studies can help identify key binding residues and optimize interactions for improved efficacy. Additionally, experimental approaches like X-ray crystallography can provide high-resolution structures of protein-ligand complexes, further validating computational predictions.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural features make it suitable for use as an intermediate in biopharmaceutical manufacturing or as a component in combinatorial libraries for high-throughput screening (HTS). Combinatorial chemistry allows researchers to generate large libraries of structurally diverse compounds rapidly, enabling rapid identification of lead candidates for further development.

In conclusion,3-(1-methylcyclohexyl)methylpyrrolidin-3-ol (CAS No. 2229236-94-4) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics with optimized pharmacokinetic profiles and biological activity. As research in medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.